Cas no 1227502-97-7 ([2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol)

[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol is a fluorinated pyridine derivative with a chlorinated aromatic ring and a hydroxymethyl functional group. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring trifluoromethyl and pyridine motifs. Its reactive hydroxyl group enables further functionalization, while the electron-withdrawing trifluoromethyl and chloro substituents enhance its utility in cross-coupling reactions. The compound exhibits high purity and stability under standard storage conditions, making it suitable for precision applications in medicinal chemistry and material science. Its structural features contribute to improved bioavailability and metabolic stability in target molecules.
[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol structure
1227502-97-7 structure
Product Name:[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol
CAS No:1227502-97-7
MF:C7H5ClF3NO
MW:211.568911314011
MDL:MFCD16610729
CID:1070523
PubChem ID:75176234
Update Time:2025-05-19

[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol
    • 1227502-97-7
    • MFCD16610729
    • SCHEMBL7043427
    • FNEOFCQITLTNEO-UHFFFAOYSA-N
    • AKOS016339791
    • (2-Chloro-4-(trifluoromethyl)pyridin-3-yl)methanol
    • 2-chloro-4-(trifluoromethyl)pyridine-3-methanol
    • GH-0708
    • 3-Pyridinemethanol, 2-chloro-4-(trifluoromethyl)-
    • CS-0378709
    • MDL: MFCD16610729
    • Inchi: 1S/C7H5ClF3NO/c8-6-4(3-13)5(1-2-12-6)7(9,10)11/h1-2,13H,3H2
    • InChI Key: FNEOFCQITLTNEO-UHFFFAOYSA-N
    • SMILES: ClC1C(CO)=C(C=CN=1)C(F)(F)F

Computed Properties

  • Exact Mass: 211.0011760g/mol
  • Monoisotopic Mass: 211.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33.1Ų

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[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol Related Literature

Additional information on [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol

Comprehensive Overview of [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol (CAS No. 1227502-97-7)

[2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol, with the CAS number 1227502-97-7, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique chloro and trifluoromethyl functional groups. These moieties contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals often seek this compound for its potential applications in drug discovery and crop protection formulations.

The molecular structure of [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol features a pyridine ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 4-position, along with a hydroxymethyl group at the 3-position. This arrangement enhances its reactivity and versatility in organic synthesis. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of pharmaceutical compounds. This has led to increased interest in CAS 1227502-97-7 as a building block for novel therapeutics.

In recent years, the demand for pyridine derivatives like [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol has surged due to their role in developing small-molecule drugs and agrochemicals. The compound's ability to act as a precursor for heterocyclic compounds aligns with current trends in green chemistry and sustainable synthesis. Many researchers are exploring its use in catalyzed cross-coupling reactions, which are pivotal in creating complex molecular architectures with minimal environmental impact.

From a commercial perspective, CAS 1227502-97-7 is often sourced by fine chemical suppliers and contract research organizations (CROs). Its applications extend to medicinal chemistry, where it serves as a key intermediate for kinase inhibitors and antiviral agents. The compound's lipophilicity and electronic properties make it suitable for optimizing drug candidates targeting central nervous system (CNS) disorders and inflammatory diseases. These attributes have positioned it as a sought-after material in high-throughput screening campaigns.

Another area where [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol shows promise is in the development of crop protection agents. The trifluoromethyl group is known to enhance the biological activity of pesticides and herbicides, making this compound a candidate for next-generation agrochemicals. With growing global emphasis on food security and sustainable agriculture, researchers are investigating its potential to improve pest resistance and yield efficiency.

Quality control and analytical characterization of CAS 1227502-97-7 are critical for ensuring its suitability in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical-grade materials.

In summary, [2-Chloro-4-(trifluoromethyl)pyridin-3-yl]methanol (CAS 1227502-97-7) is a multifaceted compound with broad utility in drug discovery, agrochemical innovation, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in human health and agricultural productivity. As scientific advancements continue, this compound is likely to play an increasingly prominent role in the development of cutting-edge technologies and sustainable solutions.

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